Cas no 1807392-94-4 (3,4-Dichloro-2-fluorocinnamic acid)

• Product Name: 3,4-Dichloro-2-fluorocinnamic acid
• CAS No: 1807392-94-4
• MF: C₉H₅Cl₂FO₂
• MW: 235.039204359055
• CID: 4708231
• Update Time: 2023-08-15

3,4-Dichloro-2-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-fluorocinnamic acid

• Inchi： 1S/C9H5Cl2FO2/c10-6-3-1-5(2-4-7(13)14)9(12)8(6)11/h1-4H,(H,13,14)/b4-2+
• InChI Key： DQKZHAUQTNMIOE-DUXPYHPUSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(=O)O)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 37.3